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Compound of Interest

Compound Name: Mephenytoin

Cat. No.: B154092 Get Quote

The proper disposal of mephenytoin, an anticonvulsant hydantoin compound, is critical for

ensuring laboratory safety, environmental protection, and regulatory compliance. Although no

longer widely available for clinical use in the United States or the United Kingdom, its presence

in research and development settings necessitates clear, procedural guidance for its waste

management.[1] Disposal protocols are dictated by federal and state regulations, primarily

those from the Environmental Protection Agency (EPA) and the Drug Enforcement

Administration (DEA).

Regulatory Classification
Mephenytoin is not classified as a controlled substance by the DEA.[2][3] Therefore, the

stringent disposal requirements specific to controlled substances, such as the DEA's "non-

retrievable" standard or the use of DEA Form 41 for documenting destruction, do not apply.

The primary regulatory consideration for mephenytoin disposal falls under the EPA's

Resource Conservation and Recovery Act (RCRA).[4] Under RCRA, a pharmaceutical waste is

considered hazardous if it is either specifically listed (P-list or U-list) or if it exhibits one or more

hazardous characteristics: ignitability, corrosivity, reactivity, or toxicity.[5][6] Mephenytoin is not

found on the P or U lists of hazardous wastes.[4] The responsibility for determining if a waste

exhibits hazardous characteristics lies with the waste generator—the laboratory or institution.
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Regulatory Body
Classification

Category
Mephenytoin Status

Disposal

Implications

DEA Controlled Substance Not Scheduled

DEA-specific

destruction

procedures are not

required.

EPA (RCRA)
P- or U-Listed

Hazardous Waste
Not Listed

Not automatically

classified as

hazardous waste.

EPA (RCRA)
Characteristic

Hazardous Waste

Generator must

determine

If it exhibits toxicity,

ignitability, corrosivity,

or reactivity.

Step-by-Step Disposal Protocol for Research
Laboratories
This protocol provides a systematic approach for the disposal of mephenytoin from a research

or drug development environment.

Step 1: Waste Identification and Segregation

Identify all waste streams containing mephenytoin, including pure chemical compound,

contaminated labware (e.g., vials, gloves, bench paper), and solutions.

Segregate mephenytoin waste from all other laboratory waste at the point of generation.

Do not mix mephenytoin waste with regular trash, sharps containers (unless the waste is

also a sharp), or biohazardous waste.

Step 2: Hazardous Waste Determination (Waste Characterization)

The generator must determine if the mephenytoin waste is hazardous under RCRA.

Consult your institution's Environmental Health and Safety (EHS) department for guidance.
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Toxicity Characteristic: This is the most likely characteristic to apply. The determination can

be made based on information in the Safety Data Sheet (SDS), which indicates that

mephenytoin is harmful if swallowed.[7] Your EHS office will provide the specific criteria for

making this determination.

Based on this characterization, the waste will be managed as either RCRA Hazardous

Pharmaceutical Waste or Non-Hazardous Pharmaceutical Waste.

Step 3: Containerization and Labeling

If RCRA Hazardous:

Place waste in a designated black pharmaceutical waste container.

The container must be durable, leak-proof, and have a secure lid.

Label the container clearly with the words "Hazardous Waste," the name "Mephenytoin,"

and a description of the contents (e.g., "solid," "contaminated debris").

If Non-RCRA Hazardous:

Place waste in a designated blue or white non-hazardous pharmaceutical waste container.

The container should be secure and leak-proof.

Label the container clearly as "Non-Hazardous Pharmaceutical Waste" and identify the

contents.

Step 4: Storage and Accumulation

Store the sealed waste containers in a designated, secure satellite accumulation area within

the laboratory or a central accumulation area managed by your institution.

Follow institutional and regulatory time and volume limits for waste accumulation.

Ensure the storage area is away from drains and incompatible materials.

Step 5: Arrange for Professional Disposal
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Never dispose of mephenytoin down the drain or in the regular trash.[8]

Coordinate with your institution's EHS department to arrange for pickup by a licensed

hazardous waste or pharmaceutical waste vendor.

The vendor will transport the waste to a permitted facility for final disposal, which is typically

high-temperature incineration for both hazardous and non-hazardous pharmaceutical waste.

[8][9]

Step 6: Documentation

Maintain accurate records of the waste generated, including the date, quantity, and

characterization.

Retain all shipping manifests and certificates of destruction provided by the waste disposal

vendor as proof of proper disposal.

Mephenytoin Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of mephenytoin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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